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Efficacy Endpoint

Control Arm
(SoC alone)
(n=37)

20mg Onvansertib
+ SoC (n=36)

30mg Onvansertib + SoC
(n=37)

Confirmed Objective
Response Rate (ORR) [1]

6-Month Confirmed ORR
(1]

ORR (incl. unconfirmed)

[1]
Progression-Free

Survival (PFS)

Depth of Response &
Early Tumor Shrinkage

30% (11/37)

22% (8/37)

43% (16/37)

Early trend
favors control [1]

(2]

42% (15/36)

33% (12/36)

50% (18/36)

Early curve
separation [1]

Dose-dependent
improvement [1]

49% (18137)

46% (17/37)

59% (22/37)

Trend favors 30mg dose;
median PFS not reached [1]

[3] [2]

Deeper responses observed

[1]

Key Experimental Protocol: CRDF-004 Phase 2 Trial
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The data in the table above comes from the CRDF-004 trial, a randomized Phase 2 study. Here are the key
methodological details [1]:

¢ Clinicaltrials.gov Identifier: NCT06106308
e Population: Patients with previously untreated, RAS-mutated (KRAS or NRAS) metastatic colorectal
cancer.
e Study Arms: Patients were randomized 1:1:1 to one of three arms:
o Arm 1: Standard of Care (SoC) alone (FOLFIRI/FOLFOX + bevacizumab)
o Arm 2: SoC + 20 mg onvansertib
o Arm 3: SoC + 30 mg onvansertib
¢ Dosing Schedule: Onvansertib was administered orally on days 1-5 and 15-19 of each 28-day
cycle.
¢ Primary Endpoint: Objective Response Rate (ORR) as assessed by Blinded Independent Central
Review.
¢ Key Secondary Endpoints: Progression-free survival (PFS), Duration of Response (DOR), and
Safety.

Mechanism of Action & Signaling Pathway

Onvansertib's efficacy is driven by its targeted mechanism of action. The diagram below illustrates how it

disrupts cancer cell division.
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The efficacy of combining onvansertib with standard chemotherapy is based on a strong biological
rationale. Preclinical studies suggest that PLK1 inhibition can overcome resistance to DNA-damaging
agents and has shown synthetic lethality with KRAS mutations [4]. Furthermore, research indicates that
onvansertib may inhibit the hypoxia pathway and exhibit synergistic anti-tumor activity when combined

with bevacizumab, an anti-angiogenic agent [4].

Key Takeaways for Researchers

e Dose-Dependent Efficacy: The 30 mg dose of onvansertib demonstrates a consistent and superior
efficacy profile across multiple endpoints, including ORR, depth of response, and early PFS trends [1]
[2].

¢ Favorable Safety Profile: The combination of onvansertib with FOLFIRI/FOLFOX and bevacizumab
has been well-tolerated in clinical trials, with no major unexpected toxicities. The most common
treatment-emergent adverse event is neutropenia [1] [3].

¢ Impact of Prior Therapy: Earlier-phase trials in the second-line setting revealed significantly higher
response rates (ORR of 76.9%) in patients who were bevacizumab-naive, suggesting that prior
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bevacizumab exposure may influence treatment efficacy [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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